Cas no 118337-09-0 (12H-Dibenzo[d,g][1,3,2]dioxaphosphocin,2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl-)

• Product Name: 12H-Dibenzo[d,g][1,3,2]dioxaphosphocin,2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl-
• CAS No: 118337-09-0
• MF: C₃₀H₄₄FO₂P
• MW: 486.641333580017
• CID: 186909
• PubChem ID: 86348
• Update Time: 2025-04-19

12H-Dibenzo[d,g][1,3,2]dioxaphosphocin,2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl- Chemical and Physical Properties

Names and Identifiers

• 12H-Dibenzo[d,g][1,3,2]dioxaphosphocin,2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl-
• 2,2 inverted exclamation marka-Ethylidenebis(4,6-di-tert-butylphenyl) fluorophosphite
• 2,2'-ethylidenebis(4,6-di-t-butylphenyl)fluorophosphite
• 2,2'-ethylidenebis(4,6-di-tert-butylphenyl) fluorophosphite
• 2,2'-ethylidene-bis-(4,6-di-tert-butylphenyl)fluorophosphite
• 6-fluoro-2,4,8,10-tetra-tert-butyl-12-methyldibenzo[d,g]-1,3,2-dioxaphosphocin
• AC1L3BCH
• I14-47905
• CL089
• fluoro-12-methyl-
• 2,2'-ethylidenebis(4,6-di-tert-butyl-phenyl) fluo
• 2,2-Ethylidenebis(4,6-di-tert-butylphenyl) fluorophosphite
• g][1,3,2]dioxaphosphocin,2,4,8,10-tetrakis(1,1-dimethylethyl)-6-12h-dibenzo[
• 12H-Dibenzod,g1,3,2dioxaphosphocin, 2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl-
• 2 2'-ETHYLIDENEBIS(4 6-DI-TERT-BUTYL-
• SCHEMBL18680266
• MYMKXVFDVQUQLG-UHFFFAOYSA-N
• 2,4,8,10-Tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl-12H-Dibenzo[d,g][1,3,2]dioxaphosphocin
• 12H-Dibenzo[d,g][1,3,2]dioxaphosphocin, 2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl-
• 118337-09-0
• FT-0701055
• 12H-Dibenzo(d,g)(1,3,2)dioxaphosphocin, 2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl-
• DTXSID6073075
• AKOS015912513
• FT-0701056
• SCHEMBL18680265
• FT-0701058
• 1,3,7,9-tetratert-butyl-11-fluoro-5-methyl-5H-benzo[d][1,3,2]benzodioxaphosphocine
• NS00011384
• SCHEMBL39043

• Inchi： 1S/C30H44FO2P/c1-18-21-14-19(27(2,3)4)16-23(29(8,9)10)25(21)32-34(31)33-26-22(18)15-20(28(5,6)7)17-24(26)30(11,12)13/h14-18H,1-13H3
• InChI Key： MYMKXVFDVQUQLG-UHFFFAOYSA-N
• SMILES： P1(OC2C(=CC(=CC=2C(C)C2C=C(C=C(C=2O1)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C)F

Computed Properties

• Exact Mass: 486.30652
• Monoisotopic Mass: 486.306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: solid
• Density: g/cm3
• Melting Point: 201-203 °C(lit.)
• Boiling Point: 451.2°Cat760mmHg
• Flash Point: 226.7°C
• PSA: 18.46
• LogP: 9.99600
• Solubility: Not determined

12H-Dibenzo[d,g][1,3,2]dioxaphosphocin,2,4,8,10-tetrakis(1,1-dimethylethyl)-6-fluoro-12-methyl- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids